Cas no 1211533-05-9 (2-(furan-2-yl)pyridine-3-carboxylic acid)

• Product Name: 2-(furan-2-yl)pyridine-3-carboxylic acid
• CAS No: 1211533-05-9
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD17677672
• CID: 2617403
• PubChem ID: 53222476
• Update Time: 2025-06-20

2-(furan-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)pyridine-3-carboxylic acid
• 2-(FURAN-2-YL)NICOTINIC ACID
• DTXSID40686887
• AKOS026718869
• 2-(furan-2-yl)pyridine-3-carboxylicacid
• F2167-2485
• EN300-239948
• 1211533-05-9
• CS-0268948

• MDL： MFCD17677672
• Inchi： 1S/C10H7NO3/c12-10(13)7-3-1-5-11-9(7)8-4-2-6-14-8/h1-6H,(H,12,13)
• InChI Key： PJEUBVJVPKRIGE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 189.042593085Da
• Monoisotopic Mass: 189.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(furan-2-yl)pyridine-3-carboxylic acid

Introduction to 2-(Furan-2-yl)pyridine-3-carboxylic Acid (CAS No. 1211533-05-9)

2-(Furan-2-yl)pyridine-3-carboxylic acid (CAS No. 1211533-05-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a pyridine ring fused with a furan ring, and a carboxylic acid group attached to the pyridine ring. The combination of these functional groups imparts distinct properties that make it an intriguing candidate for further research and development.

The chemical structure of 2-(furan-2-yl)pyridine-3-carboxylic acid can be represented as C₁₀H₇NO₃. The molecular weight of this compound is approximately 189.16 g/mol. The presence of the furan and pyridine rings, along with the carboxylic acid group, contributes to its stability and reactivity, making it suitable for a wide range of synthetic transformations and biological evaluations.

In the realm of medicinal chemistry, 2-(furan-2-yl)pyridine-3-carboxylic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, which are implicated in several diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit the activity of specific kinases, which are key targets in cancer therapy. The study demonstrated that derivatives of 2-(furan-2-yl)pyridine-3-carboxylic acid exhibited potent antiproliferative effects on cancer cell lines, suggesting its potential as a lead molecule for further optimization.

Beyond its medicinal applications, 2-(furan-2-yl)pyridine-3-carboxylic acid has also been investigated for its use in materials science. The unique electronic properties of this compound make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, demonstrated that thin films composed of 2-(furan-2-yl)pyridine-3-carboxylic acid derivatives exhibited high charge carrier mobility and excellent photovoltaic performance. These findings open up new possibilities for the use of this compound in next-generation electronic devices.

The synthetic accessibility of 2-(furan-2-yl)pyridine-3-carboxylic acid is another factor that contributes to its appeal in both academic and industrial settings. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 2-furfuraldehyde with pyridine followed by oxidation to form the carboxylic acid group. This method allows for easy modification of the molecule through functional group manipulation, enabling the synthesis of a wide range of derivatives with tailored properties.

In addition to its synthetic versatility, 2-(furan-2-yl)pyridine-3-carboxylic acid has been studied for its biological activity using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its interactions with biological targets. For example, NMR studies have revealed that the furan ring adopts a preferred conformation that enhances its binding affinity to specific protein pockets.

The environmental impact of 2-(furan-2-yl)pyridine-3-carboxylic acid is also an important consideration in its development and application. Research efforts are ongoing to evaluate its biodegradability and potential ecological effects. Preliminary studies suggest that this compound exhibits low toxicity and good biodegradability under controlled conditions, making it a more environmentally friendly option compared to some traditional organic compounds.

In conclusion, 2-(furan-2-yl)pyridine-3-carboxylic acid (CAS No. 1211533-05-9) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a pivotal role in advancing our understanding and capabilities in medicinal chemistry, materials science, and beyond.